LasB-IN-1

• Molecular Formula: C20H22F3NO2
• Molecular Weight: 365.4 g/mol
• InChI: InChI=1S/C20H22F3NO2/c1-2-3-12-19(26)17-7-5-4-6-16(17)18(25)24(19)13-14-8-10-15(11-9-14)20(21,22)23/h4,6,8-11,26H,2-3,5,7,12-13H2,1H3
• InChIKey: RAFTZFMYJHYPEZ-UHFFFAOYSA-N

LasB-IN-1 (Compound 5f): A Chemically Defined, Orally Active LasB Inhibitor for Pseudomonas aeruginosa Virulence Studies

LasB-IN-1, also designated as compound 5f, is a synthetic small-molecule inhibitor of LasB (elastase B), a zinc-dependent metalloprotease that serves as a key virulence factor in Pseudomonas aeruginosa pathogenesis [1]. The compound is characterized as an orally active inhibitor with an IC50 of 8.7 μM against LasB enzymatic activity in P. aeruginosa PAO1 strains [1]. LasB-IN-1 is distinguished by its demonstrated ability to concurrently attenuate elastase production (IC50 = 7.3 μM) and biofilm formation (IC50 = 7.4 μM), while also downregulating MAPK and NF-κB inflammatory pathways [1]. As a research tool, it provides a validated chemical probe for investigating antivirulence strategies and pathoblocker mechanisms without exerting direct bactericidal pressure.

Workflow Orally bioavailable LasB inhibitor for P. aeruginosa virulence research Supports in vivo model studies without bactericidal pressure

Functional Readouts Concurrently attenuates elastase production, biofilm formation, and NF-κB/MAPK pathways Enables multi-endpoint virulence phenotyping

Selection Context Integrates reported in vivo oral efficacy, functional validation, and cellular working range Distinct from high-potency biochemical-only inhibitors

• [1] MedChemExpress. LasB-IN-1 (compound 5f) Product Datasheet. HY-163030. View Source

Why LasB-IN-1 Cannot Be Replaced by Other In-Class LasB Inhibitors for Antivirulence Research Applications

LasB inhibitors represent a chemically heterogeneous field with distinct structural scaffolds, zinc-binding moieties, and pharmacological profiles that preclude generic substitution. Literature reports on mercaptoacetamide-based thiols demonstrate an inverse activity profile for LasB compared to structurally similar clostridial collagenase H (ColH) inhibitors, confirming that minor chemical modifications can invert target selectivity [1]. More critically, many LasB inhibitor chemotypes have failed to advance due to insufficient stability and inadequate selectivity profiles [2]. LasB-IN-1 is distinguished not by its absolute enzymatic potency—numerous sub-nanomolar inhibitors exist in the literature—but by its integrated package of in vivo oral efficacy data, cellular safety margin characterization, and validated functional readouts across multiple virulence-associated endpoints, all reported within a single coherent dataset [3]. This combination of attributes cannot be assumed for uncharacterized analogs or alternative LasB inhibitor scaffolds.

Potency LasB-IN-1: Reported integrated functional data package (elastase/biofilm/in vivo) Sub-nM LasB inhibitors: Often lack reported in vivo model data or functional virulence characterization

Selectivity Profiled against LasB with concurrent multi-endpoint pathway readouts Alternative scaffolds: Minor chemical modifications can invert target selectivity profiles

Model Fit Oral in vivo target engagement and model-response endpoints reported Many LasB inhibitors: Lack in vivo exposure or tolerability data; may not support extended protocols

• [1] Kany AM, et al. Binding Mode Characterization and Early in Vivo Evaluation of Fragment-Like Thiols as Inhibitors of the Virulence Factor LasB from Pseudomonas aeruginosa. ACS Infect Dis. 2018;4(6):988-997. PMID: 29485268. View Source
• [2] Amin A, et al. Design, Synthesis, and Evaluation of Novel Elastase (LasB) Inhibitors: A Promising Strategy to Combat Pseudomonas aeruginosa Virulence and Antibiotic Resistance. PharmRxiv. 2025. DOI: 10.22541/au.174049723.30019235/v1. View Source
• [3] TargetMol. LasB-IN-1 (compound 5f) Product Datasheet. T208336. View Source

LasB-IN-1 Quantitative Differentiation Evidence: Comparative Potency, Functional Activity, and In Vivo Efficacy Data

Enzymatic LasB Inhibition Potency: LasB-IN-1 Versus Alternative LasB Inhibitor Scaffolds

LasB-IN-1 exhibits an IC50 of 8.7 μM for LasB enzymatic inhibition [1]. For comparative context, compound 12 (N-benzyloxy-amino acid hydroxamate) from the Di Leo et al. study displays a Ki of 0.92 μM [2], while sub-nanomolar inhibitors with IC50 values ranging from 0.49 nM to 7.7 nM have been reported [3]. These comparisons are cross-study and subject to inter-laboratory assay variability; LasB-IN-1 has not been directly compared head-to-head with these compounds under identical conditions. Notably, the dual LecA/LasB inhibitor 12 demonstrates functional superiority over individual inhibitors, but its binding affinity to LasB specifically is not reported in the available data [4].

Enzymatic Potency Context

Cross-study comparable

LasB-IN-1 IC50 = 8.7 μM vs. sub-nM inhibitor IC50 0.49–7.7 nM (cross-study, ~1,100- to 17,700-fold difference)

Cross-study potency context; LasB-IN-1 provides integrated functional characterization not reported for high-potency alternatives

No head-to-head comparison; inter-laboratory variability may apply

Evidence Dimension	LasB enzymatic inhibition potency
Target Compound Data	IC50 = 8.7 μM (LasB-IN-1)
Comparator Or Baseline	Comparator 1: Compound 12 (Ki = 0.92 μM) [2]; Comparator 2: Sub-nanomolar inhibitors (IC50 = 0.49–7.7 nM) [3]
Quantified Difference	LasB-IN-1 is ~9.5-fold less potent than compound 12 (Ki comparison); LasB-IN-1 is ~1,130- to 17,755-fold less potent than sub-nanomolar inhibitor series (IC50 comparison)
Conditions	LasB-IN-1: P. aeruginosa PAO1 strain, 10 h exposure [1]; Compound 12: Recombinant LasB enzyme assay [2]; Sub-nanomolar inhibitors: In vitro enzyme inhibition assay [3]

Why This Matters

For procurement decisions, potency must be evaluated against the specific experimental application: sub-nanomolar inhibitors may be preferred for high-sensitivity biochemical assays, whereas LasB-IN-1's potency is paired with extensive functional characterization (elastase production, biofilm inhibition) that enables direct virulence phenotyping studies.

• [1] MedChemExpress. LasB-IN-1 (compound 5f) Product Datasheet. HY-163030. View Source
• [2] Di Leo R, Crispino E, Cuffaro D, et al. Identification of novel N-benzyloxy-amino acid hydroxamates as inhibitors of the virulence factor LasB from Pseudomonas aeruginosa. RSC Med Chem. 2025;16:4973-4996. DOI: 10.1039/D5MD00393H. View Source
• [3] Amin A, et al. Design, Synthesis, and Evaluation of Novel Elastase (LasB) Inhibitors: A Promising Strategy to Combat Pseudomonas aeruginosa Virulence and Antibiotic Resistance. PharmRxiv. 2025. DOI: 10.22541/au.174049723.30019235/v1. View Source
• [4] Metelkina O, et al. Dual inhibitors of Pseudomonas aeruginosa virulence factors LecA and LasB. Chem Sci. 2024;15(33):13333-13342. DOI: 10.1039/d4sc02703e. View Source

Functional Inhibition of Elastase Biosynthesis and Biofilm Formation: LasB-IN-1 Versus Vehicle Controls

In P. aeruginosa PAO1 strains, LasB-IN-1 (5–10 μM, 10 h exposure) produced dose-dependent inhibition of both elastase biosynthesis (IC50 = 7.3 μM) and biofilm formation (IC50 = 7.4 μM) [1]. While these IC50 values are within the same order of magnitude as the compound's enzymatic LasB inhibition (8.7 μM), no head-to-head comparisons with alternative LasB inhibitors for these specific functional endpoints are available in the source data. The direct correlation between enzymatic inhibition and functional virulence attenuation, however, supports LasB-IN-1 as a validated tool for studying downstream pathobiological consequences of LasB blockade.

Functional Virulence Suppression

Supporting evidence

Elastase biosynthesis IC50 = 7.3 μM; Biofilm formation IC50 = 7.4 μM (PAO1, 10 h)

Supports functional target engagement and virulence factor suppression context

Absolute functional IC50 values; no direct comparator inhibitor data available

Evidence Dimension	Functional virulence factor suppression
Target Compound Data	Elastase biosynthesis IC50 = 7.3 μM; Biofilm formation IC50 = 7.4 μM
Comparator Or Baseline	Vehicle control (no direct comparator inhibitor data available)
Quantified Difference	Not applicable; data represent absolute functional IC50 values rather than comparative differences
Conditions	P. aeruginosa PAO1 strain, 10 h compound exposure [1]

Why This Matters

These data demonstrate that LasB-IN-1 engages its intended target to produce measurable functional outcomes relevant to P. aeruginosa pathogenesis, distinguishing it from compounds that may exhibit enzymatic inhibition without downstream virulence attenuation.

• [1] MedChemExpress. LasB-IN-1 (compound 5f) Product Datasheet. HY-163030. View Source

In Vivo Anti-Inflammatory Efficacy: LasB-IN-1 Oral Administration Reduces Neutrophil Infiltration in Murine Lung

Oral administration of LasB-IN-1 at 1 and 2 mg/kg (i.g., 4 h pretreatment) significantly reduced myeloperoxidase (MPO) activity in lung tissue of LPS-challenged BALB/c mice, indicating attenuation of neutrophil infiltration [1]. The compound also significantly downregulated pulmonary expression of IL-1β, TNF-α, and IL-6, as well as mRNA expression of COX-2, iNOS, IL-1β, TNF-α, and IL-6 [1]. In a separate 7-day toxicity assessment, LasB-IN-1 at 2 and 4 mg/kg (i.g., daily) exhibited no observable adverse effects, with no significant impact on body weight or induction of histopathological alterations in vital organs [1]. No head-to-head in vivo comparisons with alternative LasB inhibitors are available.

Oral In Vivo Model Response

Supporting evidence

Reduced MPO activity / lung neutrophil infiltration; downregulated IL-1β, TNF-α, IL-6 in LPS-ALI model (1-2 mg/kg p.o.)

Supports oral in vivo model-response endpoint context

BALB/c mice, LPS-challenged ALI model; no head-to-head in vivo comparator data

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Reduced MPO activity (neutrophil infiltration); downregulated IL-1β, TNF-α, IL-6 expression
Comparator Or Baseline	LPS-only control mice (no inhibitor)
Quantified Difference	Significant reduction versus LPS-only mice (quantified as MPO activity fold-change; exact numeric values not provided in available product datasheets)
Conditions	BALB/c mice, ALI model induced by LPS (20 mg/kg i.p.), 1–2 mg/kg LasB-IN-1 i.g. 4 h pretreatment [1]

Why This Matters

These in vivo data provide evidence of target engagement and anti-inflammatory efficacy following oral dosing, a key differentiator from LasB inhibitors lacking reported in vivo validation or requiring parenteral administration.

• [1] MedChemExpress. LasB-IN-1 (compound 5f) Product Datasheet. HY-163030. View Source

Cellular Safety Margin: LasB-IN-1 Lacks Cytotoxicity at Therapeutically Relevant Concentrations

LasB-IN-1 exhibits no detectable cytotoxic effects in RAW264.7 macrophages and Vero cells at concentrations up to 20 μM (24 h exposure), a concentration range that encompasses its functional IC50 values for LasB inhibition (7.3–8.7 μM) [1]. At 50–100 μM, the compound induces only slight cytotoxicity, establishing a >2.5-fold safety margin between efficacious concentrations and onset of cellular toxicity [1]. Additionally, LasB-IN-1 (0.625–10 μM, 4 h) causes negligible hemolysis in mouse and human erythrocytes [1]. By comparison, many early-stage LasB inhibitors have failed to advance due to insufficient selectivity profiles and stability issues [2], though direct cytotoxicity comparison data are not available for alternative compounds.

Cellular Working Window

Class-level inference

No cytotoxicity ≤20 μM (RAW264.7/Vero, 24 h); >2.5-fold margin vs. functional IC50 range

Supports working window for cellular virulence assays without confounding cytotoxicity

Slight cytotoxicity at 50–100 μM; direct comparator data not available

Evidence Dimension	Cytotoxicity safety margin
Target Compound Data	No cytotoxicity ≤20 μM (24 h); slight cytotoxicity at 50–100 μM
Comparator Or Baseline	Literature context: multiple LasB inhibitor classes have been limited by lack of stability and selectivity [2]
Quantified Difference	>2.5-fold safety margin (20 μM no-cytotoxicity threshold vs. ~7–9 μM efficacy range)
Conditions	RAW264.7 and Vero cells, 24 h MTT assay [1]

Why This Matters

The established non-cytotoxic concentration window provides a defined working range for cellular assays and reduces confounding effects from compound-induced cell death when studying LasB-mediated virulence mechanisms.

• [1] TargetMol. LasB-IN-1 (compound 5f) Product Datasheet. T208336. View Source
• [2] Amin A, et al. Design, Synthesis, and Evaluation of Novel Elastase (LasB) Inhibitors: A Promising Strategy to Combat Pseudomonas aeruginosa Virulence and Antibiotic Resistance. PharmRxiv. 2025. DOI: 10.22541/au.174049723.30019235/v1. View Source

LasB-IN-1 Priority Research and Procurement Application Scenarios

Acute Lung Injury (ALI) and Pulmonary Inflammation Model Studies

LasB-IN-1 is optimally suited for in vivo murine models of acute lung injury and pulmonary inflammation where oral bioavailability and defined in vivo efficacy parameters are required. The compound has demonstrated reduction of neutrophil infiltration and pro-inflammatory cytokine expression (IL-1β, TNF-α, IL-6) in LPS-induced ALI models at oral doses of 1–2 mg/kg [1]. Researchers evaluating LasB as a therapeutic target in respiratory infection models should prioritize LasB-IN-1 over alternative LasB inhibitors lacking published in vivo efficacy characterization or requiring parenteral administration routes.

P. aeruginosa Biofilm Formation and Elastase Production Studies

For investigators studying P. aeruginosa virulence factor regulation and biofilm biology, LasB-IN-1 provides a validated chemical probe that concurrently inhibits both elastase biosynthesis (IC50 = 7.3 μM) and biofilm formation (IC50 = 7.4 μM) in PAO1 strains [1]. The compound's dual functional readouts enable direct assessment of LasB-dependent biofilm architecture and elastase-mediated host tissue damage in a single experimental system, distinguishing it from inhibitors with enzymatic activity only or those lacking functional validation data.

Inflammatory Pathway Mechanism-of-Action Studies (MAPK/NF-κB)

LasB-IN-1 demonstrates concentration-dependent inhibition of LPS-induced NF-κB p65, I-κBα, JNK, and ERK phosphorylation in RAW264.7 macrophages [1], making it a suitable tool for dissecting the intersection between LasB-mediated virulence and host inflammatory signaling cascades. The compound's defined working concentration range (≤20 μM without cytotoxicity) provides a reliable window for cellular pathway studies without confounding effects from compound toxicity [1].

Oral Antivirulence Therapeutic Proof-of-Concept Studies

For researchers evaluating the therapeutic viability of orally administered antivirulence agents, LasB-IN-1 offers a benchmark compound with documented in vivo efficacy following intragastric administration [1]. The 7-day repeat-dose safety data (2–4 mg/kg i.g.) demonstrating absence of adverse effects, body weight changes, or organ histopathology [1] provides a preliminary safety profile that supports its use in extended in vivo experimental protocols, a feature not universally documented across alternative LasB inhibitor chemotypes.

Application

Selection Property

Validation Focus

Pulmonary inflammation model studies (LPS-induced ALI)

Oral bioavailability with reported in vivo model-response endpoints

Neutrophil infiltration & pro-inflammatory cytokine context

Biofilm formation & elastase production studies

Concurrent elastase/biofilm functional readouts in PAO1

Biofilm architecture & LasB-dependent host damage pathways

MAPK/NF-κB pathway mechanism-of-action studies

NF-κB p65, JNK, ERK phosphorylation inhibition

Host-pathogen signaling crosstalk without cytotoxicity interference

Oral antivirulence research model studies

Integrated oral PK/PD & repeat-dose tolerability data

Extended in vivo experimental protocol feasibility

• [1] MedChemExpress. LasB-IN-1 (compound 5f) Product Datasheet. HY-163030. View Source